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Compound of Interest

Compound Name: N-nitroso-silodosin

Cat. No.: B16112577

Get Quote

FOR IMMEDIATE RELEASE

Visakhapatnam, India – In response to heightened regulatory scrutiny surrounding nitrosamine

impurities in pharmaceutical products, this document provides detailed application notes and

protocols for the monitoring of N-nitroso-silodosin, a potential genotoxic impurity in the

manufacturing of silodosin.[1][2] Silodosin is an alpha-1A selective adrenaline activity

antagonist used in the treatment of benign prostatic hypertrophy.[1][3] The control of impurities

such as N-nitroso-silodosin is a critical aspect of ensuring the safety and efficacy of the final

drug product, as mandated by global regulatory bodies including the U.S. Food and Drug

Administration (FDA) and the European Medicines Agency (EMA).[4][5]

This guide is intended for researchers, scientists, and drug development professionals, offering

a comprehensive overview of a validated analytical method for the detection and quantification

of N-nitroso-silodosin at trace levels. The primary method detailed is a sensitive Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach, which has been

demonstrated to be specific, precise, and accurate for its intended purpose.[1][3]
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Introduction to Nitrosamine Impurities
Nitrosamine impurities are classified as probable or possible human carcinogens, and their

presence in pharmaceuticals has been a significant concern since their detection in several

drug substances in 2018.[2][6] Regulatory agencies have consequently issued stringent

guidelines requiring manufacturers to perform risk assessments and conduct confirmatory

testing using validated analytical methods to control these impurities.[4][7][8] The acceptable

intake limits for nitrosamines are very low, necessitating highly sensitive analytical techniques

for their detection.[6][9]

Analytical Methodology: LC-MS/MS for N-Nitroso-
Silodosin
A highly sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) method has been developed and validated for the quantification of N-nitroso-
silodosin in silodosin drug substance.[1][3] This method is capable of detecting the impurity at

parts-per-million (ppm) levels, ensuring compliance with strict regulatory limits.

Instrumentation and Chromatographic Conditions
The analysis is performed on a Sciex-4500 Q-trap LC-MS/MS instrument or equivalent,

coupled with a high-performance liquid chromatography (HPLC) system.[1][3] The

chromatographic separation is achieved on a YMC Pack pro-C18 column (150mm x 4.6mm,

3.0µm).[1][3]
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Parameter Condition

Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)

Mobile Phase A 0.1% Formic acid in Milli-Q-Water

Mobile Phase B Acetonitrile: Milli-Q-Water (900:100 v/v)

Flow Rate 0.6 mL/min

Run Time 25 minutes

Column Temperature Ambient

Injection Volume Not Specified

Ion Source Electrospray Ionization (ESI), Positive Mode

Method Validation Summary
The analytical method has been validated according to the International Council for

Harmonisation (ICH) Q2(R1) guidelines.[1][3] The key validation parameters are summarized

below.

Validation Parameter Result

Specificity

The method is specific for N-nitroso-silodosin

with no interference from the blank or control

sample solutions.[3]

Limit of Detection (LOD) 0.066 ppm[1][3]

Limit of Quantitation (LOQ) 0.2 ppm[1][3]

Precision (%RSD at LOQ) 2.64%[1][3]

Accuracy
Established at both the LOQ and specification

levels with acceptable %RSD values.[1][3]

Experimental Protocols
Preparation of Solutions
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Diluent: A mixture of Acetonitrile and Milli-Q-Water in a 50:50 v/v ratio.[1][3]

Mobile Phase A: Add 1 mL of formic acid to 1 liter of Milli-Q-Water.[1][3]

Mobile Phase B: Mix 900 mL of acetonitrile with 100 mL of Milli-Q-Water.[1][3]

N-Nitroso-Silodosin Stock Solution: Accurately weigh 10.00 mg of N-nitroso-silodosin into

a 10 mL volumetric flask. Dissolve and make up to the mark with diluent. From this, prepare

further dilutions as required.[1][3]

Standard Solution (2.25 ppm): Prepare by appropriate dilution of the N-nitroso-silodosin
stock solution.[1][3]

Test Sample Preparation: Accurately weigh 10 mg of the silodosin test sample into a 10 mL

volumetric flask. Add 5 mL of diluent, mix well, and then make up to the mark with the

diluent. Filter the solution through a 0.45 µm syringe filter before analysis.[1][3]

LC-MS/MS Analysis Procedure
Equilibrate the LC-MS/MS system with the initial mobile phase composition.

Perform a blank injection (diluent) to ensure no carryover.

Inject the standard solution multiple times to check for system suitability. The relative

standard deviation (%RSD) of the peak areas should be within the acceptable limits (e.g., <

5%).[3]

Inject the prepared test sample solution.

Monitor the transition for N-nitroso-silodosin in the mass spectrometer.

Integrate the peak corresponding to N-nitroso-silodosin in the chromatogram of the test

sample.

Calculate the concentration of N-nitroso-silodosin in the sample by comparing its peak

area with that of the standard solution.

Workflow Diagrams
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Sample and Standard Preparation

LC-MS/MS Analysis Data Processing

Weigh 10mg Silodosin API Dissolve in 10mL Diluent Filter (0.45µm)

Inject Prepared Sample

Weigh 10mg NNSI Standard Dissolve in 10mL Diluent (Stock) Prepare Working Standard (e.g., 2.25 ppm)

System Suitability Test (Inject Standard)Equilibrate LC-MS/MS System Data Acquisition (MRM Mode) Peak Integration Quantification vs. Standard Generate Report
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Risk Assessment and Control

Analytical Method Lifecycle

ICH M7/FDA Guidance
Risk Assessment

Identify Potential for
NNSI Formation

leads to

Implement Control Strategy

requires

Routine QC Testing

informs

Method Development
(LC-MS/MS)

Method Validation
(ICH Q2(R1))

followed by

enables

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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